Cas no 1132-17-8 (4-ethoxybenzene-1-sulfonyl chloride)

4-Ethoxybenzene-1-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the 4-ethoxybenzenesulfonyl moiety. Its key advantages include high reactivity in nucleophilic substitution reactions, stability under controlled conditions, and utility in producing sulfonamides or sulfonate esters. Suitable for pharmaceutical and agrochemical intermediate synthesis.
4-ethoxybenzene-1-sulfonyl chloride structure
1132-17-8 structure
Product Name:4-ethoxybenzene-1-sulfonyl chloride
CAS No:1132-17-8
MF:C8H9ClO3S
MW:220.673260450363
MDL:MFCD03147322
CID:839442
PubChem ID:329819313
Update Time:2025-06-19

4-ethoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-ETHOXY-BENZENESULFONYL CHLORIDE
    • 4-Ethoxybenzene-1-sulfonyl chloride
    • 4-ethoxyBenzenesulfonyl chloride
    • Benzenesulfonyl chloride, 4-ethoxy-
    • AKOS000115114
    • DTXSID40395068
    • MFCD03147322
    • BS-13807
    • SY080018
    • XIWSSFMVSKKXRJ-UHFFFAOYSA-N
    • 4-ethoxy benzene sulfonyl chloride
    • SCHEMBL1169534
    • STK346928
    • 4-ethoxybenzenesulfonylchloride
    • 4-Ethoxybenzenesulfonyl chloride, AldrichCPR
    • Z96092029
    • ALBB-000975
    • DB-060497
    • 1132-17-8
    • 4-(ethyloxy)benzenesulfonyl chloride
    • BBL013891
    • 4-ethoxybenzene-1-sulfonylchloride
    • EN300-01719
    • F0808-2033
    • 4-ethoxybenzene-1-sulfonyl chloride
    • MDL： MFCD03147322
    • Inchi： 1S/C8H9ClO3S/c1-2-12-7-3-5-8(6-4-7)13(9,10)11/h3-6H,2H2,1H3
    • InChI Key： XIWSSFMVSKKXRJ-UHFFFAOYSA-N
    • SMILES： ClS(C1C=CC(=CC=1)OCC)(=O)=O

Computed Properties

  • Exact Mass: 219.99617
  • Monoisotopic Mass: 219.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 51.8A^2

Experimental Properties

  • Density: 1.324
  • Boiling Point: 327.9°C at 760 mmHg
  • Flash Point: 152.1°C
  • Refractive Index: 1.529
  • PSA: 43.37

4-ethoxybenzene-1-sulfonyl chloride Security Information

4-ethoxybenzene-1-sulfonyl chloride Pricemore >>

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(CAS:1132-17-8)
Order Number:SFD678
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:01
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(CAS:1132-17-8)
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Purity:99%
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